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Compound of Interest

Compound Name: Fmoc-Lys(DEAC)-OH

Cat. No.: B3008574

Orthogonality of DEAC Deprotection: A
Comparative Guide

The (7-diethylaminocoumarin-4-yl)methyl (DEAC) group is a photolabile protecting group prized
for its sensitivity to visible light, offering a mild and selective method for deprotection. This
characteristic allows for its removal without affecting other common acid- or base-labile
protecting groups, a property known as orthogonality. This guide provides a comparative
analysis of the DEAC group's orthogonality with other widely used protecting groups, supported
by experimental data and detailed protocols.

Principle of DEAC Deprotection

The DEAC group is cleaved by irradiation with visible light, typically in the range of 400-450
nm. This long-wavelength deprotection is a key advantage, as it minimizes potential damage to
sensitive substrates that can occur with UV-light-labile protecting groups. The process is highly
efficient and can be performed in various solvent systems, making it a versatile tool in complex
organic synthesis, particularly for "caged" compounds where the release of a bioactive
molecule is triggered by light.
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 To cite this document: BenchChem. [Orthogonality of DEAC deprotection with other
protecting groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3008574#orthogonality-of-deac-deprotection-with-
other-protecting-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3008574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

